(3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine

• IUPAC Name: [(3S,4R)-4-amino-3-methoxypiperidin-1-yl]-[3-(2-methylphenyl)phenyl]methanone
• InChI: InChI=1S/C20H24N2O2/c1-14-6-3-4-9-17(14)15-7-5-8-16(12-15)20(23)22-11-10-18(21)19(13-22)24-2/h3-9,12,18-19H,10-11,13,21H2,1-2H3/t18-,19+/m1/s1
• InChI Key: WWTNHWMKWWBHDF-MOPGFXCFSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=CC=C2)C(=O)N3CCC(C(C3)OC)N
• Isomeric SMILES: CC1=CC=CC=C1C2=CC(=CC=C2)C(=O)N3CC[C@H]([C@H](C3)OC)N
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

(3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine, also known as MP-10, is a synthetic compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and addiction.

Mechanism of Action

The mechanism of action of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine involves its binding to the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. By binding to the dopamine transporter, (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine prevents the reuptake of dopamine, leading to increased dopamine levels in the brain. This in turn can lead to improved motor function, mood, and reduced drug-seeking behavior.
Biochemical and Physiological Effects:
(3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has been shown to have a number of biochemical and physiological effects. In animal models, (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has been shown to increase dopamine levels in the brain, leading to improved motor function. In addition, (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has been shown to have antidepressant effects, possibly through its ability to increase dopamine levels in the brain. (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has also been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the advantages of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine is its high affinity and selectivity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one of the limitations of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine is its relatively low yield, which can make it difficult to obtain large quantities for use in experiments.

Future Directions

There are a number of future directions for research on (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine. One area of focus is the development of more efficient synthesis methods to increase the yield of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine. In addition, further studies are needed to fully understand the mechanism of action of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine and its potential use in the treatment of various neurological disorders. Finally, there is a need for more studies on the safety and toxicity of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine, particularly in the context of long-term use.

Synthesis Methods

The synthesis of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine involves the reaction of 4-aminopiperidine with 2'-methylbiphenyl-3-carboxylic acid chloride in the presence of a base, followed by the addition of methoxyamine hydrochloride. The resulting product is then purified using column chromatography. The yield of (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine is typically around 50%.

Scientific Research Applications

(3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has been extensively studied for its potential use in the treatment of Parkinson's disease, depression, and addiction. In vitro studies have shown that (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has high affinity and selectivity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This suggests that (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine may be able to increase dopamine levels in the brain, which is a key target in the treatment of Parkinson's disease and depression. In addition, (3S*,4R*)-3-methoxy-1-[(2'-methylbiphenyl-3-yl)carbonyl]piperidin-4-amine has been shown to reduce drug-seeking behavior in animal models of addiction, indicating its potential use as a treatment for addiction.